4-(Dibutylamino)salicylaldehyde
Cat. No. B1289672
M. Wt: 249.35 g/mol
InChI Key: BWHGDPKOFVNGFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08846955B2
Procedure details
In 20 ml of 1-methyl-2-pyrrolidone were dissolved 2.49 g (9.9 mmol) of 4-dibutylamino-2-hydroxybenzaldehyde and 3.5 g (24.6 mmol) of methyl iodide. To this mixture was added 4.1 g (29.7 mmol) of anhydrous potassium carbonate and the mixture was stirred with heating at 50° C. for 2 hours. After the reaction mixture was added to water, extraction with ethyl acetate, washing with a saturated saline solution, drying over anhydrous sodium sulfate, and concentration were performed. The residue was purified by silica gel column chromatography to give 2.58 g of a colorless oily matter (yield: 98.1%).
Yield
98.1%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:5]([CH2:15][CH2:16][CH2:17][CH3:18])[C:6]1[CH:13]=[CH:12][C:9]([CH:10]=[O:11])=[C:8]([OH:14])[CH:7]=1)[CH2:2][CH2:3][CH3:4].CI.[C:21](=O)([O-])[O-].[K+].[K+].O>CN1CCCC1=O.C(OCC)(=O)C>[CH2:1]([N:5]([CH2:15][CH2:16][CH2:17][CH3:18])[C:6]1[CH:13]=[CH:12][C:9]([CH:10]=[O:11])=[C:8]([O:14][CH3:21])[CH:7]=1)[CH2:2][CH2:3][CH3:4] |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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4.1 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Three
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Name
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|
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Quantity
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2.49 g
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Type
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reactant
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Smiles
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C(CCC)N(C1=CC(=C(C=O)C=C1)O)CCCC
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Name
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Quantity
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3.5 g
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Type
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reactant
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Smiles
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CI
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN1C(CCC1)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washing with a saturated saline solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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drying over anhydrous sodium sulfate, and concentration
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography
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CUSTOM
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Type
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CUSTOM
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Details
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to give 2.58 g of a colorless oily matter (yield: 98.1%)
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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C(CCC)N(C1=CC(=C(C=O)C=C1)OC)CCCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 98.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
